Cas no 891128-83-9 (2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 891128-83-9
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 5805893
• PubChem ID: 7533175
• Update Time: 2025-06-12

2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 2-methyl-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• F2517-0174
• 891128-83-9
• AKOS024656128
• 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C22H25N3O5/c1-5-27-17-12-15(13-18(28-6-2)19(17)29-7-3)21-24-25-22(30-21)23-20(26)16-11-9-8-10-14(16)4/h8-13H,5-7H2,1-4H3,(H,23,25,26)
• InChI Key： GASYNVLDWAFMAS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OCC)=C(OCC)C(OCC)=C2)O1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 411.17942091g/mol
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Comprehensive Overview of 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891128-83-9)

The compound 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891128-83-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,3,4-oxadiazole ring and triethoxyphenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide has surged, driven by advancements in drug discovery and material science. This compound's oxadiazole core is known for its stability and versatility, making it a popular choice for designing inhibitors and modulators. The triethoxyphenyl group further enhances its lipophilicity, which is crucial for membrane permeability in drug delivery systems.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and applications in medicinal chemistry. Scientists are exploring its potential as a lead compound for treating inflammatory diseases and metabolic disorders. Additionally, its role in crop protection formulations has been investigated, as the oxadiazole derivatives exhibit herbicidal and fungicidal properties. These applications align with the growing interest in sustainable agriculture and eco-friendly pest control solutions.

The pharmacokinetic properties of 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide are another area of active research. Its metabolic stability and bioavailability are critical factors determining its efficacy in therapeutic settings. Recent studies have highlighted its potential to cross the blood-brain barrier, opening doors for central nervous system (CNS) drug development. This aligns with the increasing focus on neurodegenerative diseases and mental health treatments.

From a material science perspective, this compound's unique electronic properties make it suitable for organic electronics and photovoltaic applications. The triethoxyphenyl group contributes to its solubility in organic solvents, facilitating its incorporation into thin-film devices. Researchers are also examining its potential as a fluorescent probe for bioimaging, leveraging its stable emission characteristics.

In conclusion, 2-methyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 891128-83-9) represents a multifaceted compound with broad applicability across pharmaceuticals, agriculture, and advanced materials. Its structural complexity and functional diversity continue to inspire innovative research, addressing some of the most pressing challenges in modern science.